Methyl 4-((4-pentylphenyl)ethynyl)benzoate

Specification

• CAS No.: 109083-04-7
• Molecular Formula: C21H22O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: methyl 4-[2-(4-pentylphenyl)ethynyl]benzoate
• Standard InChI: InChI=1S/C21H22O2/c1-3-4-5-6-17-7-9-18(10-8-17)11-12-19-13-15-20(16-14-19)21(22)23-2/h7-10,13-16H,3-6H2,1-2H3
• Standard InChI Key: NUOUBHHAAWURLM-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)OC
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)OC

Introduction

Methyl 4-((4-pentylphenyl)ethynyl)benzoate is a complex organic compound with the molecular formula C21H22O2. It belongs to a class of compounds that are often used in organic synthesis due to their reactivity and versatility. This compound is particularly interesting for its potential applications in materials science and organic electronics.

Synthesis Methods

The synthesis of Methyl 4-((4-pentylphenyl)ethynyl)benzoate typically involves the reaction of 4-pentylphenylacetylene with methyl 4-iodobenzoate under Sonogashira coupling conditions. This method involves the use of palladium catalysts and copper co-catalysts in an inert atmosphere.

Applications in Materials Science

Compounds with similar structures are often explored for their optical and electronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs), liquid crystals, and other optoelectronic devices. The presence of the pentyl chain can enhance solubility and processability, which are crucial for device fabrication.

Safety and Handling

As with many organic compounds, handling Methyl 4-((4-pentylphenyl)ethynyl)benzoate requires caution. It is advisable to follow standard laboratory safety protocols, including the use of protective gear and working in a well-ventilated area. Specific hazard information is not widely available, but general precautions for organic compounds should be observed.